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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Cat. No.: B046374 Get Quote

This guide provides an overview of the fundamental physicochemical properties of 2-
(Ethylamino)ethanol, a significant organic compound utilized in various industrial and

research applications. The information is tailored for researchers, scientists, and professionals

in drug development, presenting key data in a structured format.

Core Chemical Properties
2-(Ethylamino)ethanol, also known as N-Ethylethanolamine, is a basic amino alcohol.[1] It

presents as a colorless liquid with an odor similar to amine.[2][3] This compound is soluble in

water.[2][3]

Quantitative Data Summary
The molecular formula and weight are critical identifiers for any chemical compound. The table

below summarizes these key quantitative data points for 2-(Ethylamino)ethanol.

Parameter Value Source

Molecular Formula C4H11NO [1][2][3][4][5]

Molecular Weight 89.14 g/mol [1][2][3]

--- 89.1362 g/mol [5]

Logical Relationship Diagram
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The following diagram illustrates the direct relationship between the common name of the

compound and its fundamental chemical properties.

Figure 1. Core Properties of 2-(Ethylamino)ethanol
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Figure 1. Core Properties of 2-(Ethylamino)ethanol

This technical guide is intended for informational purposes for a scientific audience. For safety

and handling information, please refer to the appropriate Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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